3-methyl-6,7-dihydro-2H-isoindol-4(5H)-one
Overview
Description
3-methyl-6,7-dihydro-2H-isoindol-4(5H)-one is a heterocyclic organic compound that has been extensively studied for its potential applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. The compound exhibits a unique chemical structure that makes it an attractive target for synthetic chemists and drug designers.
Scientific Research Applications
Antipsychotic Applications
The compound is found in the FDA-approved antipsychotic drug molindone , which is used to treat schizophrenia . This highlights its potential in the development of new antipsychotic drugs.
Treatment of Anxiety
The compound is also found in the GABA A agonist CP-409,092 , which is used for the treatment of anxiety. This suggests that it could be used in the development of new anxiolytic drugs.
Cancer Treatment
The compound is found in a potent heat shock protein 90 (Hsp90) inhibitor , which is used for cancer treatment. This indicates its potential in the development of new anticancer drugs.
Antiviral Activity
Indole derivatives, which include this compound, have shown antiviral activity . This suggests that it could be used in the development of new antiviral drugs.
Anti-inflammatory Activity
Indole derivatives, including this compound, have demonstrated anti-inflammatory activity . This indicates its potential in the development of new anti-inflammatory drugs.
Antioxidant Activity
Indole derivatives, which include this compound, have shown antioxidant activity . This suggests that it could be used in the development of new antioxidant drugs.
Antimicrobial Activity
Indole derivatives, including this compound, have demonstrated antimicrobial activity . This indicates its potential in the development of new antimicrobial drugs.
Antidiabetic Activity
Indole derivatives, which include this compound, have shown antidiabetic activity . This suggests that it could be used in the development of new antidiabetic drugs.
properties
IUPAC Name |
3-methyl-2,5,6,7-tetrahydroisoindol-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c1-6-9-7(5-10-6)3-2-4-8(9)11/h5,10H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOJHBXQJPYLKCU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CN1)CCCC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-4,5,6,7-tetrahydro-2H-isoindol-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Cyclobutyl[4-(2-methoxyphenyl)piperidino]methanone](/img/structure/B3276873.png)
![Propanamide, 3-[(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl)thio]-](/img/structure/B3276881.png)
![[(2R)-1-[4-[(4-fluoro-2-methyl-1H-indol-5-yl)oxy]-5-methylpyrrolo[2,1-f][1,2,4]triazin-6-yl]oxypropan-2-yl] (2S)-2-(phenylmethoxycarbonylamino)propanoate](/img/structure/B3276882.png)
![1,4-Dioxaspiro[4.4]non-7-ylmethanol](/img/structure/B3276907.png)
